Cas no 663910-76-7 (3-(2,3,5-Trimethyl-7-oxo-7H-furo3,2-gchromen-6-yl)propanoic acid)

• Product Name: 3-(2,3,5-Trimethyl-7-oxo-7H-furo3,2-gchromen-6-yl)propanoic acid
• CAS No: 663910-76-7
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD03660155
• CID: 3338611
• PubChem ID: 906461
• Update Time: 2025-11-02

3-(2,3,5-Trimethyl-7-oxo-7H-furo3,2-gchromen-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 7H-FURO[3,2-G][1]BENZOPYRAN-6-PROPANOIC ACID, 2,3,5-TRIMETHYL-7-OXO-
• 3-(2,3,5-TRIMETHYL-7-OXO-7H-FURO[3,2-G]CHROMEN-6-YL)-PROPIONIC ACID
• 3-(2,3,5-trimethyl-7-oxo-6-pyrano[5,6-f]benzofuranyl)propanoic acid
• 3-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid
• 3-(2,3,5-trimethyl-7-oxo-pyrano[5,6-f][1]benzoxol-6-yl)propanoic acid
• 3-(2,3,5-trimethyl-7-oxopyrano[5,6-f][1]benzoxol-6-yl)propanoic acid
• 3-(2,3,5-trimethyl-7-oxo-pyrano[5,6-f]benzofuran-6-yl)propanoic acid
• 3-(7-keto-2,3,5-trimethyl-pyrano[5,6-f]benzofuran-6-yl)propionic acid
• ALBB-015768
• 663910-76-7
• VS-09582
• H31277
• CS-0245308
• SR-01000149057-1
• AKOS001893136
• SR-01000149057
• 3-{2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl}propanoic acid
• STL372140
• MFCD03660155
• EN300-302975
• 3-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoicacid
• BBL030050
• 3-(2,3,5-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)propanoic acid
• 3-(2,3,5-Trimethyl-7-oxo-7H-furo3,2-gchromen-6-yl)propanoic acid

• MDL： MFCD03660155
• Inchi： 1S/C17H16O5/c1-8-10(3)21-14-7-15-13(6-12(8)14)9(2)11(17(20)22-15)4-5-16(18)19/h6-7H,4-5H2,1-3H3,(H,18,19)
• InChI Key： SWYMUQMUXITMLU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C=C3C(=CC1=2)OC(C(CCC(=O)O)=C3C)=O

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins

Additional information on 3-(2,3,5-Trimethyl-7-oxo-7H-furo3,2-gchromen-6-yl)propanoic acid

Exploring 3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid (CAS No. 663910-76-7): Properties, Applications, and Research Insights

3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid (CAS No. 663910-76-7) is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the furocoumarin family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug development and photodynamic therapy, aligning with current trends in targeted cancer treatments and precision medicine.

The molecular structure of 3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid includes a furochromene core with propanoic acid substitution, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its role as a photosensitizer, particularly in the context of UV-activated therapies, which are gaining traction in dermatology and oncology. This aligns with growing public interest in non-invasive treatment options and light-based therapies.

From a synthetic chemistry perspective, 663910-76-7 presents interesting challenges and opportunities. The compound's multicyclic structure requires sophisticated synthetic strategies, making it a subject of interest in organic synthesis methodologies. Current research trends focusing on green chemistry and atom-economical processes have prompted investigations into more efficient routes for its production, addressing the increasing demand for sustainable pharmaceutical intermediates.

The biochemical properties of 3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid have shown promise in various enzyme inhibition studies. Particularly, its potential interaction with cytochrome P450 enzymes has drawn attention in drug metabolism research, a hot topic in pharmaceutical development due to the importance of understanding drug-drug interactions. This aspect makes the compound relevant to current discussions about personalized medication and pharmacogenomics.

In material science applications, derivatives of 663910-76-7 have been explored for their photophysical properties, particularly in the development of organic semiconductors and luminescent materials. This connects with the booming interest in flexible electronics and OLED technologies, areas that consistently rank high in scientific searches and industry investments. The compound's extended π-conjugation system makes it particularly interesting for these applications.

Quality control and analytical characterization of 3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, reflecting the broader scientific community's emphasis on reproducible research and standardized analytical protocols - topics frequently searched by quality control professionals and analytical chemists.

The commercial availability of CAS 663910-76-7 has increased in recent years to meet growing research demand. Suppliers typically offer it as a high-purity reference standard, catering to the needs of pharmaceutical researchers and academic laboratories. This aligns with market trends toward specialty chemicals and research-grade compounds, which show steady growth in the fine chemicals sector.

Future research directions for 3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid may explore its potential in bioimaging applications or as a molecular probe, areas that combine current interests in diagnostic tools and theranostic approaches. The compound's fluorescence properties and structural tunability make it particularly suited for such investigations, which are among the most searched topics in biomedical research today.

Safety considerations for handling 663910-76-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, researchers are advised to implement appropriate laboratory safety measures, reflecting the scientific community's heightened focus on research safety protocols and responsible chemical management practices.

In conclusion, 3-(2,3,5-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid represents an intriguing compound at the intersection of multiple research disciplines. Its potential applications span from pharmaceutical development to advanced materials, making it a compound worth watching in coming years. As research continues to uncover its properties and applications, CAS 663910-76-7 may well emerge as an important building block in several cutting-edge technologies.